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Compound of Interest

Compound Name:
(2-Aminophenyl)(pyridin-4-

yl)methanol

CAS No.: 115177-60-1

Cat. No.: B13087840

Get Quote

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Compound: (2-Aminophenyl)(pyridin-4-yl)methanol (CAS: 115177-60-1)[1] Molecular

Formula: C₁₂H₁₂N₂O | Exact Mass: 200.0949 Da

Executive Summary & Structural Rationale
(2-Aminophenyl)(pyridin-4-yl)methanol is a highly polar, basic diarylmethanol derivative.

Structurally, it presents three distinct analytical challenges:

Dual Basicity: The presence of both a primary aniline group and a pyridine nitrogen creates a

highly basic profile prone to severe secondary interactions with silica-based chromatographic

supports.

Chirality: The central methine carbon attached to the hydroxyl group is a stereocenter,

necessitating enantioselective analytical techniques to determine enantiomeric excess (ee)

during asymmetric synthesis or chiral resolution[2].
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Hydrogen Bonding Network: The proximity of the -OH and -NH₂ groups allows for complex

intra- and intermolecular hydrogen bonding, influencing its spectral behavior.

To address these challenges, we have developed an orthogonal, self-validating analytical

strategy. This guide details the causality behind our methodological choices and provides

robust, step-by-step protocols for High-Resolution Liquid Chromatography-Mass Spectrometry

(LC-HRMS), Nuclear Magnetic Resonance (NMR), Chiral High-Performance Liquid

Chromatography (HPLC), and Fourier Transform Infrared (FTIR) spectroscopy.
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Figure 1. Orthogonal analytical workflow for the target diarylmethanol characterization.
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Chemical Purity and Exact Mass Determination (LC-
HRMS)
Causality & Methodological Rationale
The dual basicity of the pyridine and aniline nitrogens guarantees severe peak tailing on

standard silica columns due to unendcapped silanols acting as cation-exchange sites.

Column Choice: We utilize a highly end-capped, sterically protected C18 column.

Mobile Phase: 0.1% Formic Acid (FA) is strictly required. The low pH fully protonates both

nitrogen atoms, preventing them from interacting with residual silanols. Furthermore, FA

provides the necessary protons for highly efficient positive Electrospray Ionization (ESI+),

yielding a strong [M+H]+ signal.

Step-by-Step Protocol
Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of Methanol (LC-MS grade).

Dilute 1:100 in initial mobile phase conditions (5% Acetonitrile / 95% Water + 0.1% FA).

System Setup:

Column: Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm).

Column Temperature: 40 °C.

Flow Rate: 0.4 mL/min.

Gradient: 5% B to 95% B over 8 minutes (A: Water + 0.1% FA; B: Acetonitrile + 0.1% FA).

MS Parameters: ESI+ mode, Capillary voltage 3.0 kV, Desolvation temp 400 °C, Mass range

m/z 50–1000.

Self-Validating System Suitability Test (SST): Before sample acquisition, inject a blank

followed by a reference standard. The run is only valid if:

Blank shows no carryover at the retention time (Area < 0.1% of standard).
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The tailing factor ( Tf​) of the standard peak is ≤ 1.5.

Expected Quantitative Data
Parameter Expected Value Tolerance / Criteria

Retention Time ( Rt​) ~3.2 min ± 0.1 min

Exact Mass (Theoretical) 200.0949 Da N/A

Observed [M+H]+ 201.1027 Da Mass Error < 5 ppm

Chromatographic Purity > 98.0 % Based on UV (254 nm) Area %

Structural Elucidation (1D and 2D NMR)
Causality & Methodological Rationale
The molecule contains three exchangeable protons (one -OH, two -NH₂). If a protic solvent or a

non-polar solvent like CDCl₃ is used, these critical signals will either exchange with the solvent

(disappearing from the spectrum) or appear as broad, uninterpretable humps due to poor

solubility and intermolecular hydrogen bonding.

Solvent Choice: DMSO- d6​is selected because it is a strongly hydrogen-bonding aprotic

solvent. It disrupts intermolecular analyte-analyte hydrogen bonds, replacing them with

analyte-solvent bonds, which sharpens the exchangeable proton signals and allows for clear

integration and coupling constant ( J ) determination.

Step-by-Step Protocol
Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO- d6​

containing 0.03% v/v TMS (Tetramethylsilane) as an internal standard.

Acquisition: Transfer to a 5 mm NMR tube. Acquire ¹H (400 MHz) and ¹³C (100 MHz) spectra

at 298 K.

Self-Validating Integration Check: The method self-validates through internal proton

counting. Set the distinct methine proton (-CH-OH) integral to exactly 1.00. The pyridine

protons must integrate to exactly 4.00, and the aniline protons to 4.00. Any deviation > 5%

indicates co-eluting impurities or structural degradation.
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Representative ¹H NMR Assignments (DMSO- d6​, 400
MHz)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

8.45 Doublet ( J = 5.8 Hz) 2H Pyridine α-protons

7.35 Doublet ( J = 5.8 Hz) 2H Pyridine β-protons

6.50 - 7.10 Multiplets 4H
Aniline aromatic

protons

6.05 Doublet ( J = 4.5 Hz) 1H
Hydroxyl proton (-OH,

exchangeable)

5.80 Doublet ( J = 4.5 Hz) 1H
Methine proton (-CH-

O)

5.10 Singlet (broad) 2H
Amine protons (-NH₂,

exchangeable)

Enantiomeric Purity Determination (Chiral HPLC)
Causality & Methodological Rationale
Diarylmethanols are classically separated using polysaccharide-based chiral stationary phases

(CSPs)[3]. However, the basic nitrogens in our target molecule will bind irreversibly to the chiral

column's silica backbone.

Modifier Choice: To achieve baseline enantiomeric resolution, 0.1% Diethylamine (DEA) is

added to the mobile phase. DEA acts as a "sacrificial base," competitively masking the acidic

silanol sites on the column, allowing the enantiomers to elute symmetrically based solely on

their interaction with the chiral selector.

Step-by-Step Protocol
System Setup:

Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm) or equivalent amylose/cellulose derivative.
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Mobile Phase: Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v). Premix thoroughly

to ensure DEA is evenly distributed.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Sample Preparation: Dissolve 2.0 mg of racemic standard (for method development) or

sample in 1.0 mL of the mobile phase.

Self-Validating SST: The method is only valid if the resolution ( Rs​) between Enantiomer 1

and Enantiomer 2 is > 1.5 (baseline separation).

Method Validation Framework (ICH Q2(R2))
To ensure the Chiral HPLC method is suitable for regulatory submissions, it must be validated

according to the ICH Q2(R2) Validation of Analytical Procedures guidelines[4][5]. The validation

must prove that the method is a self-sustaining, reliable system.

ICH Q2(R2) Validation
(Chiral HPLC Method)

Specificity
Baseline separation (Rs > 1.5)

Linearity & Range
R² ≥ 0.999 (LOQ to 120%)

Precision
Repeatability RSD ≤ 2.0%

Robustness
Flow rate, Temp, Modifier ±10%

Click to download full resolution via product page

Figure 2. Core validation parameters for the chiral analytical procedure based on ICH Q2(R2).

Validation Execution Summary
Specificity: Inject the sample matrix blank, racemic standard, and individual enantiomers.

Verify no interference at the retention times of the enantiomers.

Linearity: Prepare 5 concentration levels ranging from the Limit of Quantitation (LOQ) to

120% of the nominal target concentration. The correlation coefficient ( R2 ) must be ≥0.999 .
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Robustness: Deliberately vary the flow rate ( ±0.1 mL/min), column temperature ( ±5 °C), and

DEA concentration ( ±0.02% ). The Rs​must remain >1.5 under all perturbed conditions[6].

Orthogonal Verification: FTIR Spectroscopy
While NMR provides connectivity, FTIR provides rapid, orthogonal confirmation of the

functional groups without the need for dissolution, preserving the solid-state hydrogen bonding

information.

Step-by-Step Protocol
Preparation: Ensure the ATR (Attenuated Total Reflectance) crystal (Diamond or ZnSe) is

clean by running a background scan.

Acquisition: Place ~2 mg of the solid powder directly onto the ATR crystal. Apply consistent

pressure using the anvil.

Parameters: Scan from 4000 to 400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution.

Key Diagnostic Bands
Wavenumber (cm⁻¹) Intensity / Shape

Functional Group
Assignment

3350 & 3450 Medium, Doublet

Primary Amine (-NH₂)

asymmetric & symmetric

stretch

3200 - 3400 Broad, Strong
Hydroxyl (-OH) stretch

(hydrogen-bonded)

1590 - 1610 Strong, Sharp
Pyridine C=N and Aromatic

C=C stretches

1050 Strong Secondary Alcohol C-O stretch
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/publication/281467491
https://www.benchchem.com/product/b13087840?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/product/115177-60-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2755092/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2755092/
https://www.researchgate.net/publication/42254710_High-performance_liquid_chromatographic_enantioseparation_of_aminonaphthol_analogs_on_polysaccharide-based_chiral_stationary_phases
https://www.mastercontrol.com/glossary-page/ich-q2-validation-analytical-procedures/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://database.ich.org/sites/default/files/ICH_Q2(R2)_Guideline_2023_1130.pdf
https://www.benchchem.com/product/b13087840/docs#application-note-comprehensive-analytical-characterization-of-2-aminophenyl-pyridin-4-yl-methanol
https://www.benchchem.com/product/b13087840/docs#application-note-comprehensive-analytical-characterization-of-2-aminophenyl-pyridin-4-yl-methanol
https://www.benchchem.com/product/b13087840/docs#application-note-comprehensive-analytical-characterization-of-2-aminophenyl-pyridin-4-yl-methanol
https://www.benchchem.com/product/b13087840/docs#application-note-comprehensive-analytical-characterization-of-2-aminophenyl-pyridin-4-yl-methanol
https://www.benchchem.com/product/b13087840?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13087840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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